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Compound of Interest

Compound Name: Tungsten-183

Cat. No.: B082725

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of enriched
Tungsten-183 (183W), its key specifications, and potential applications in research and drug
development. The information is compiled to assist professionals in sourcing this stable isotope
and understanding its utility in various scientific domains.

Commercial Suppliers and Available Forms

Several commercial suppliers specialize in the provision of enriched stable isotopes, including
Tungsten-183. These suppliers cater to both research and commercial quantities, offering
various chemical forms and purities to meet specific experimental needs. Key suppliers
identified in the market include American Elements, Buylsotope.com (a subsidiary of Neonest
AB), Trace Sciences International, and Eurisotop (a subsidiary of Cambridge Isotope
Laboratories).

The available forms of Tungsten-183 are diverse, with the most common being metal powder
(W) and tungsten trioxide (WO3).[1][2] For more specific applications, some suppliers offer
custom forms such as rods, pellets, pieces, granules, sputtering targets, and ingots.[3][4]

Quantitative Specifications

The quality and usability of enriched Tungsten-183 are defined by several key parameters,
including isotopic enrichment, chemical purity, and physical form. The following table
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summarizes the quantitative data available from various suppliers.

Parameter Specification Supplier/Source

Isotopic Enrichment > 96% Trace Sciences International[5]
Chemical Purity 98% Eurisotop[6]

Natural Abundance 14.31% Buylsotope.com[1]

Atomic Mass 182.950223 Da Buylsotope.com[1]

Metal Powder (W), Oxide

) (WO3), Rod, Pellets, Pieces,
Available Forms Buylsotope.com, Urenco

Granules, Sputtering Targets,
Isotopes[1][2][3][4]

American Elements,

Ingot

Note: Suppliers typically provide a Certificate of Analysis (CoA) with specific batch details upon
request.[7]

Key Applications

Enriched Tungsten-183 is a stable, non-radioactive isotope utilized in a range of scientific
applications. Its unique nuclear properties make it a valuable tool in several research areas:

 Gamma-Ray Spectroscopy: 18W is used in studies of metallic structures and properties
through gamma-ray spectroscopy.[1][2]

o Adsorption Process Studies: It serves as a tracer in research focused on understanding
adsorption phenomena at material surfaces.[1][2]

o Biomedical and Biological Labeling: As a stable isotope, it can be incorporated into
molecules for tracing and quantification in biological systems without the concerns
associated with radioactivity.[3]

o Target Material: It is used as a target material in particle accelerators for nuclear physics
research.[3]
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While direct applications in drug development are not extensively documented in publicly
available literature, its use as a stable isotopic label presents potential for pharmacokinetic and
metabolism studies, offering an alternative to radioactive isotopes.

Experimental Workflow: A Generalized Approach

Detailed experimental protocols are highly specific to the research question being addressed.
However, a generalized workflow for the utilization of enriched Tungsten-183 in a typical
labeling and analysis experiment can be conceptualized as follows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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